Cas no 2137606-88-1 (1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid)

1-(Cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid is a versatile intermediate in organic synthesis, particularly valuable for its bifunctional reactivity due to the presence of both carboxylic acid and ester moieties. The cyclopropylmethyl group enhances steric and electronic properties, making it useful in the design of pharmacologically active compounds. Its piperidine core is a common scaffold in medicinal chemistry, offering potential applications in the development of CNS-targeting agents or enzyme inhibitors. The ethoxycarbonyl group provides a handle for further derivatization, enabling selective modifications. This compound’s structural features make it a promising building block for drug discovery and fine chemical synthesis, with potential utility in peptidomimetics or heterocyclic chemistry.
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid structure
2137606-88-1 structure
Product Name:1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
CAS No:2137606-88-1
MF:C13H21NO4
MW:255.31014418602
CID:5990116
PubChem ID:165800226
Update Time:2025-06-08

1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
    • EN300-1083836
    • 2137606-88-1
    • Inchi: 1S/C13H21NO4/c1-2-18-12(17)13(11(15)16)5-7-14(8-6-13)9-10-3-4-10/h10H,2-9H2,1H3,(H,15,16)
    • InChI Key: GIRNLVJKIPKIPZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(C(=O)O)CCN(CC1)CC1CC1)=O

Computed Properties

  • Exact Mass: 255.14705815g/mol
  • Monoisotopic Mass: 255.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 66.8Ų

1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1083836-0.05g
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
2137606-88-1 95%
0.05g
$1068.0 2023-10-27
Enamine
EN300-1083836-0.1g
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
2137606-88-1 95%
0.1g
$1119.0 2023-10-27
Enamine
EN300-1083836-0.25g
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
2137606-88-1 95%
0.25g
$1170.0 2023-10-27
Enamine
EN300-1083836-0.5g
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
2137606-88-1 95%
0.5g
$1221.0 2023-10-27
Enamine
EN300-1083836-1.0g
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
2137606-88-1
1g
$1272.0 2023-06-10
Enamine
EN300-1083836-2.5g
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
2137606-88-1 95%
2.5g
$2492.0 2023-10-27
Enamine
EN300-1083836-5.0g
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
2137606-88-1
5g
$3687.0 2023-06-10
Enamine
EN300-1083836-10.0g
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
2137606-88-1
10g
$5467.0 2023-06-10
Enamine
EN300-1083836-1g
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
2137606-88-1 95%
1g
$1272.0 2023-10-27
Enamine
EN300-1083836-5g
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
2137606-88-1 95%
5g
$3687.0 2023-10-27

Additional information on 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid

Professional Introduction to Compound with CAS No. 2137606-88-1 and Product Name: 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid

The compound with the CAS number 2137606-88-1 and the product name 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both a cyclopropylmethyl group and an ethoxycarbonyl moiety in its molecular framework suggests a versatile reactivity that could be exploited for the synthesis of novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of piperidine derivatives due to their favorable pharmacokinetic properties and broad spectrum of biological activities. Piperidine scaffolds are commonly found in small-molecule drugs, owing to their ability to modulate various biological targets effectively. The specific substitution pattern in 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid enhances its potential as a building block for the development of innovative therapeutic agents.

The cyclopropylmethyl group introduces a rigid, three-membered ring structure that can influence the conformational flexibility and binding affinity of the compound. This feature is particularly valuable in drug design, as it can help optimize interactions with biological targets such as enzymes and receptors. Additionally, the ethoxycarbonyl group serves as a protective moiety that can be selectively modified or removed during synthetic transformations, providing chemists with greater control over the molecular architecture of derived compounds.

Recent studies have highlighted the importance of piperidine derivatives in the treatment of various diseases, including neurological disorders, infectious diseases, and cancer. The structural motif present in 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid aligns well with these trends, making it a promising candidate for further investigation. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

One particularly intriguing application of this compound is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with disease progression. The unique structural features of 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid make it an attractive scaffold for designing kinase inhibitors with improved selectivity and efficacy.

Moreover, the compound's potential as a precursor for peptidomimetics has also been explored. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved stability and pharmacokinetic profiles. The presence of both functional groups in 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid allows for diverse modifications, enabling the synthesis of peptidomimetics targeting a wide range of biological processes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only enhance the efficiency of the synthesis but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

In conclusion, 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid represents a significant advancement in pharmaceutical chemistry with its unique structural features and versatile reactivity. Its potential applications in drug development, particularly as an intermediate for kinase inhibitors and peptidomimetics, make it a valuable asset for researchers working on innovative therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd